Cas no 2624416-81-3 (Acetamide, 2,​2,​2-​trifluoro-​N-​[3-​fluoro-​2-​(hydroxymethyl)​-​4-​methoxyphenyl]​-)

• Product Name: Acetamide, 2,​2,​2-​trifluoro-​N-​[3-​fluoro-​2-​(hydroxymethyl)​-​4-​methoxyphenyl]​-
• CAS No: 2624416-81-3
• MF: C₁₀H₉F₄NO₃
• MW: 267.18
• CID: 5077235
• Update Time: 2025-10-23

Acetamide, 2,​2,​2-​trifluoro-​N-​[3-​fluoro-​2-​(hydroxymethyl)​-​4-​methoxyphenyl]​- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,​2,​2-​trifluoro-​N-​[3-​fluoro-​2-​(hydroxymethyl)​-​4-​methoxyphenyl]​-

• Inchi： 1S/C10H9F4NO3/c1-18-7-3-2-6(5(4-16)8(7)11)15-9(17)10(12,13)14/h2-3,16H,4H2,1H3,(H,15,17)
• InChI Key： JTCHWONGSOZSDZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(OC)=C(C=1CO)F)=O)(F)F

Additional information on Acetamide, 2,​2,​2-​trifluoro-​N-​[3-​fluoro-​2-​(hydroxymethyl)​-​4-​methoxyphenyl]​-

Acetamide, 2,2,2-Trifluoro-N-[3-Fluoro-2-(Hydroxymethyl)-4-Methoxyphenyl]

Acetamide, with the CAS number 2624416-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. Its structure comprises a trifluoroacetamide group attached to a fluorinated aromatic ring, making it a unique molecule with potential applications in drug design and material science. The compound's full name, Acetamide, 2,2,2-trifluoro-N-[3-fluoro-2-(hydroxymethyl)-4-methoxyphenyl], highlights its complex structure and functional groups.

The molecule features a trifluoromethyl group attached to an acetamide moiety, which is further connected to a substituted phenyl ring. The phenyl ring contains multiple substituents: a fluoro group at the 3-position, a hydroxymethyl group at the 2-position, and a methoxy group at the 4-position. These substituents contribute to the compound's unique chemical properties and reactivity. Recent studies have shown that such fluorinated aromatic compounds exhibit interesting pharmacokinetic profiles and bioavailability, making them promising candidates for drug development.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic acyl substitution and aromatic substitution. Researchers have explored various methods to optimize the synthesis process, focusing on improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction while maintaining product quality. This approach aligns with the growing trend of green chemistry in organic synthesis.

In terms of applications, this compound has shown potential in the pharmaceutical industry as a building block for more complex molecules. Its fluorinated structure enhances lipophilicity and stability, which are desirable properties for drug candidates. Recent studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

Beyond pharmacology, this compound has also been investigated for its role in material science. The trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for applications in semiconductors and advanced materials. Researchers are currently exploring its use in creating new types of polymers with enhanced thermal stability and mechanical properties.

The compound's physical properties include a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in various solvents has been studied extensively, providing insights into its behavior under different conditions. This information is crucial for both laboratory-scale synthesis and potential large-scale production.

In conclusion, Acetamide, with CAS number 2624416-81-3, is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for researchers in multiple disciplines. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.